Cas no 1346850-80-3 (1H-Pyrazol-3-amine, 5-(6-quinoxalinyl)-)

• Product Name: 1H-Pyrazol-3-amine, 5-(6-quinoxalinyl)-
• CAS No: 1346850-80-3
• MF: C₁₁H₉N₅
• MW: 211.222660779953
• MDL: MFCD34603788
• CID: 5159313
• Update Time: 2025-10-29

1H-Pyrazol-3-amine, 5-(6-quinoxalinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 5-(6-quinoxalinyl)-

• MDL： MFCD34603788
• Inchi： 1S/C11H9N5/c12-11-6-9(15-16-11)7-1-2-8-10(5-7)14-4-3-13-8/h1-6H,(H3,12,15,16)
• InChI Key： XHLNJHVHEHSVGH-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C3C(=C2)N=CC=N3)=CC(N)=N1

Additional information on 1H-Pyrazol-3-amine, 5-(6-quinoxalinyl)-

Comprehensive Overview of 1H-Pyrazol-3-amine, 5-(6-quinoxalinyl)- (CAS No. 1346850-80-3)

1H-Pyrazol-3-amine, 5-(6-quinoxalinyl)- (CAS No. 1346850-80-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, featuring a pyrazole core linked to a quinoxaline moiety, exhibits unique electronic and biological properties, making it a valuable intermediate for drug discovery and advanced material applications. Researchers and industries are increasingly exploring its potential due to its structural versatility and functional adaptability.

The molecular structure of 1H-Pyrazol-3-amine, 5-(6-quinoxalinyl)- combines the aromatic characteristics of quinoxaline with the reactivity of the pyrazole ring. This hybrid structure enables diverse chemical modifications, which are crucial for tailoring properties in medicinal chemistry and optoelectronic materials. The compound's CAS No. 1346850-80-3 serves as a unique identifier, ensuring precise tracking in global chemical databases and regulatory frameworks.

In pharmaceutical research, 1H-Pyrazol-3-amine, 5-(6-quinoxalinyl)- is investigated for its potential as a kinase inhibitor scaffold. Kinases play pivotal roles in cellular signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The quinoxaline component enhances binding affinity to kinase targets, while the pyrazole ring offers sites for further derivatization. This dual functionality positions the compound as a promising candidate for developing next-generation therapeutics.

Beyond pharmaceuticals, 1H-Pyrazol-3-amine, 5-(6-quinoxalinyl)- finds applications in materials science, particularly in organic electronics. The conjugated system of quinoxaline and pyrazole contributes to electron delocalization, which is essential for charge transport in organic semiconductors. Researchers are exploring its use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its tunable electronic properties can improve device efficiency and stability.

The synthesis of 1H-Pyrazol-3-amine, 5-(6-quinoxalinyl)- typically involves multi-step reactions, starting from commercially available quinoxaline derivatives. Key steps include cyclization to form the pyrazole ring and subsequent functionalization to introduce the amine group. Optimizing these synthetic routes is a focus of current research, aiming to enhance yield and scalability for industrial applications. Recent advancements in catalytic methods have streamlined the production process, reducing environmental impact.

Analytical characterization of 1H-Pyrazol-3-amine, 5-(6-quinoxalinyl)- employs techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for reproducibility in research and development. The CAS No. 1346850-80-3 ensures traceability across studies, facilitating data sharing and collaboration among scientists.

Market trends indicate growing demand for 1H-Pyrazol-3-amine, 5-(6-quinoxalinyl)-, driven by its expanding applications in drug discovery and advanced materials. Pharmaceutical companies are investing in libraries of pyrazole- and quinoxaline-based compounds to accelerate lead optimization. Simultaneously, the electronics industry seeks novel organic semiconductors to meet the needs of flexible and wearable technologies. These trends underscore the compound's commercial relevance and long-term potential.

Environmental and safety considerations for 1H-Pyrazol-3-amine, 5-(6-quinoxalinyl)- are integral to its sustainable use. While the compound is not classified as hazardous under current regulations, proper handling protocols—such as the use of personal protective equipment (PPE) and adequate ventilation—are recommended during laboratory work. Researchers are also investigating greener synthetic routes to minimize waste and energy consumption, aligning with global sustainability goals.

Future research directions for 1H-Pyrazol-3-amine, 5-(6-quinoxalinyl)- include exploring its biological activity against emerging therapeutic targets and optimizing its performance in electronic devices. Collaborative efforts between academia and industry will be key to unlocking its full potential. As interest in heterocyclic compounds grows, CAS No. 1346850-80-3 will remain a focal point for innovation in multiple scientific disciplines.

In summary, 1H-Pyrazol-3-amine, 5-(6-quinoxalinyl)- (CAS No. 1346850-80-3) represents a versatile and valuable compound with wide-ranging applications. Its unique combination of pyrazole and quinoxaline moieties offers exciting opportunities for scientific advancement and technological development. Continued research and investment will further elucidate its capabilities and solidify its role in addressing contemporary challenges in healthcare and materials science.